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molecular formula C10H22O2 B8762120 2-(1-Methylheptyloxy)ethanol CAS No. 61192-28-7

2-(1-Methylheptyloxy)ethanol

Cat. No. B8762120
M. Wt: 174.28 g/mol
InChI Key: GQDCJNATAVGRFH-UHFFFAOYSA-N
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Patent
US06657089B1

Procedure details

2-Hexyl-2-methyl-1,3-dioxolane (30 g, 0.17 mol), the palladium catalyst (2) (2.2 g) and phosphoric acid (110 mg) were charged in a 70-mL autoclave, followed by a reaction under a hydrogen pressure of 10 MPa at 150° C. for 5 hours. After completion of the reaction, the catalyst was removed by filtration to obtain a crude product (29.7 g).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
110 mg
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
catalyst
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH2:1]([C:7]1([CH3:12])[O:11][CH2:10][CH2:9][O:8]1)[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].P(=O)(O)(O)O>[Pd]>[CH3:12][CH:7]([O:8][CH2:9][CH2:10][OH:11])[CH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH3:6]

Inputs

Step One
Name
Quantity
30 g
Type
reactant
Smiles
C(CCCCC)C1(OCCO1)C
Name
Quantity
110 mg
Type
reactant
Smiles
P(O)(O)(O)=O
Name
Quantity
2.2 g
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
followed by a reaction under a hydrogen pressure of 10 MPa at 150° C. for 5 hours
Duration
5 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
CUSTOM
Type
CUSTOM
Details
the catalyst was removed by filtration

Outcomes

Product
Name
Type
product
Smiles
CC(CCCCCC)OCCO
Measurements
Type Value Analysis
AMOUNT: MASS 29.7 g
YIELD: CALCULATEDPERCENTYIELD 100.2%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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